methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
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Overview
Description
Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a synthetic compound that has been studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to have biochemical and physiological effects in various studies. It has been reported to reduce inflammation and inhibit the growth of cancer cells. However, more research is needed to fully understand the effects of this compound on the human body.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its potential anti-inflammatory and anti-cancer properties. However, one limitation is that more research is needed to fully understand the effects of this compound on the human body.
Future Directions
There are several future directions for the study of Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One direction is to study its potential use in the treatment of various diseases, including cancer and inflammation. Another direction is to study its mechanism of action and how it affects the human body. Additionally, more research is needed to fully understand the advantages and limitations of using this compound in lab experiments.
Synthesis Methods
Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate can be synthesized through a multistep process involving the reaction of various chemicals. The detailed synthesis method is beyond the scope of this paper, but it has been reported in several scientific publications.
Scientific Research Applications
Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been studied for its potential use in various scientific research applications. It has been reported to have anti-inflammatory and anti-cancer properties. Studies have also shown that this compound can inhibit the growth of certain types of cancer cells.
properties
Molecular Formula |
C19H19N3O6S2 |
---|---|
Molecular Weight |
449.5 g/mol |
IUPAC Name |
methyl 2-[(5E)-5-[[2,5-dimethyl-1-(4-sulfamoylphenyl)pyrrol-3-yl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate |
InChI |
InChI=1S/C19H19N3O6S2/c1-11-8-13(9-16-18(24)21(19(25)29-16)10-17(23)28-3)12(2)22(11)14-4-6-15(7-5-14)30(20,26)27/h4-9H,10H2,1-3H3,(H2,20,26,27)/b16-9+ |
InChI Key |
VUQARXNFGYFEIJ-CXUHLZMHSA-N |
Isomeric SMILES |
CC1=CC(=C(N1C2=CC=C(C=C2)S(=O)(=O)N)C)/C=C/3\C(=O)N(C(=O)S3)CC(=O)OC |
SMILES |
CC1=CC(=C(N1C2=CC=C(C=C2)S(=O)(=O)N)C)C=C3C(=O)N(C(=O)S3)CC(=O)OC |
Canonical SMILES |
CC1=CC(=C(N1C2=CC=C(C=C2)S(=O)(=O)N)C)C=C3C(=O)N(C(=O)S3)CC(=O)OC |
Origin of Product |
United States |
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